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Compound of Interest

Compound Name: trans-2-Hexenal-d2-1

Cat. No.: B15547880 Get Quote

Essential Safety and Handling Guide for trans-2-
Hexenal-d2-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling trans-2-Hexenal-d2-1. Adherence to these

procedures is vital for ensuring laboratory safety and proper disposal. The information is based

on the safety data sheets for trans-2-Hexenal, as the deuterated form is expected to have

similar properties.

Chemical Properties and Hazards

trans-2-Hexenal is a flammable liquid and vapor that is harmful if swallowed or inhaled, and

toxic in contact with skin. It can cause skin irritation and may provoke an allergic skin reaction,

as well as serious eye irritation and respiratory irritation.[1][2][3][4]

Physical State Appearance Odor

Liquid Colorless to pale yellow[5] Green, fruity, citrus
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Hazard Statement GHS Classification

Flammable liquid and vapor Flammable liquids - Category 3

Harmful if swallowed Acute toxicity, Oral - Category 4

Toxic in contact with skin Acute toxicity, Dermal - Category 3

Causes skin irritation Skin irritation - Category 2

May cause an allergic skin reaction Skin sensitization - Category 1

Causes serious eye irritation Serious eye damage/eye irritation - Category 2A

Harmful if inhaled Acute toxicity, Inhalation - Category 4

May cause respiratory irritation
Specific target organ toxicity - single exposure

(Respiratory system) - Category 3

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Avoid latex

gloves. Always inspect gloves

for tears or punctures before

use. For tasks with a high risk

of splashing, consider double-

gloving or using gloves with

extended cuffs.

Eyes/Face Safety goggles and face shield

Wear chemical splash goggles

at all times. When pouring or if

there is a significant risk of

splashing, a full-face shield

should be worn in addition to

goggles.

Body
Laboratory coat or chemical-

resistant apron

A lab coat should be worn to

protect against minor splashes.

For larger quantities or tasks

with a higher splash risk, a

chemical-resistant apron over

the lab coat is recommended.

Respiratory Fume hood or respirator

All work with trans-2-Hexenal-

d2-1 should be conducted in a

certified chemical fume hood to

minimize inhalation of vapors.

If a fume hood is not available

or if exposure limits are

exceeded, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.

Operational Plan: Handling and Storage
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Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Work in a well-ventilated area, preferably a chemical fume hood.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use non-sparking tools.

Ground/bond container and receiving equipment to prevent static discharge.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is 2-8°C.

Protect from light.

Disposal Plan
Contaminated materials and waste containing trans-2-Hexenal-d2-1 must be treated as

hazardous waste.

Waste Collection:

Use a designated, leak-proof, and chemically compatible waste container.

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"trans-2-Hexenal-d2-1".
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Note any solvents or other chemicals mixed with the waste.

Waste Storage:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.

Keep waste containers tightly closed.

Disposal Procedure:

Do not dispose of down the drain or in standard laboratory trash.

Follow your institution's procedures for requesting a pickup from the environmental health

and safety (EHS) department or a licensed waste disposal contractor.

For deuterated compounds, disposal should be in accordance with local, state, and federal

regulations for hazardous materials. While the deuterium itself does not pose a significant

environmental hazard, the properties of the parent compound dictate the disposal method.

Emergency Procedures
Spill Response:
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Immediate Actions

Assessment

Cleanup

Disposal

Evacuate Immediate Area

Alert Colleagues and Supervisor

Remove Ignition Sources

Assess Spill Size and Risk

Minor Spill?

Don Appropriate PPE

Yes

Call EHS for Assistance

No

Contain Spill with Inert Absorbent

Collect and Place in Waste Container

Clean Area with Soap and Water

Label Hazardous Waste Container

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15547880?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures:

Exposure Route First-Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek immediate medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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